Cas no 850927-92-3 (4-(4-fluorobenzenesulfonyl)-5-{(4-fluorophenyl)methylsulfanyl}-2-(thiophen-2-yl)-1,3-oxazole)

• Product Name: 4-(4-fluorobenzenesulfonyl)-5-{(4-fluorophenyl)methylsulfanyl}-2-(thiophen-2-yl)-1,3-oxazole
• CAS No: 850927-92-3
• MF: C₂₀H₁₃F₂NO₃S₃
• MW: 449.513928174973
• CID: 6412875
• PubChem ID: 2157133
• Update Time: 2025-08-03

4-(4-fluorobenzenesulfonyl)-5-{(4-fluorophenyl)methylsulfanyl}-2-(thiophen-2-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorobenzenesulfonyl)-5-{(4-fluorophenyl)methylsulfanyl}-2-(thiophen-2-yl)-1,3-oxazole
• Z57820578
• 5-((4-fluorobenzyl)thio)-4-((4-fluorophenyl)sulfonyl)-2-(thiophen-2-yl)oxazole
• 4-(4-FLUOROBENZENESULFONYL)-5-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-2-(THIOPHEN-2-YL)-1,3-OXAZOLE
• 850927-92-3
• AKOS002286630
• 5-[(4-fluorophenyl)methylsulfanyl]-4-(4-fluorophenyl)sulfonyl-2-thiophen-2-yl-1,3-oxazole
• F0586-0406

• Inchi： 1S/C20H13F2NO3S3/c21-14-5-3-13(4-6-14)12-28-20-19(23-18(26-20)17-2-1-11-27-17)29(24,25)16-9-7-15(22)8-10-16/h1-11H,12H2
• InChI Key： NDCKQTJHHDKYHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1=C(OC(C2=CC=CS2)=N1)SCC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 449.00256312g/mol
• Monoisotopic Mass: 449.00256312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-(4-fluorobenzenesulfonyl)-5-{(4-fluorophenyl)methylsulfanyl}-2-(thiophen-2-yl)-1,3-oxazole

4-(4-Fluorobenzenesulfonyl)-5-{(4-Fluorophenyl)methylsulfanyl}-2-(Thiophen-2-yl)-1,3-Oxazole: A Novel Scaffold for Targeted Therapeutic Applications

CAS No. 850927-92-3 represents a highly specialized 1,3-oxazole derivative with unique structural features that have garnered significant attention in recent years. This compound, characterized by its 4-fluorobenzenesulfonyl group and 4-fluorophenyl moiety, is synthesized through a multi-step process involving methylsulfanyl and thiophen-2-yl functional groups. The molecular architecture of this compound is designed to interact with specific biological targets, making it a promising candidate for various pharmacological applications.

Recent studies have highlighted the potential of 1,3-oxazole derivatives in modulating inflammatory pathways and enhancing therapeutic efficacy. For instance, the 4-fluorobenzenesulfonyl group has been shown to exhibit potent inhibitory activity against certain kinases, which are critical in the progression of chronic diseases. This functional group's ability to form stable interactions with target proteins is a key factor in its therapeutic relevance.

The 4-fluorophenyl substituent in this compound contributes to its enhanced metabolic stability and improved pharmacokinetic properties. Researchers have reported that the presence of fluorine atoms in aromatic rings can significantly alter the compound's hydrophobicity, thereby influencing its ability to cross biological membranes and reach target tissues. This characteristic is particularly valuable in the development of drugs for systemic diseases.

One of the most notable features of this compound is the methylsulfanyl linkage, which plays a crucial role in its binding affinity to specific receptors. The thiophen-2-yl group further enhances its structural diversity, allowing for the modulation of biological activity through subtle changes in the molecular framework. These structural elements collectively contribute to the compound's potential as a versatile scaffold for drug design.

Recent advances in computational chemistry have enabled the prediction of this compound's behavior in biological systems. Molecular docking studies suggest that the 1,3-oxazole ring can form hydrogen bonds with key residues in target proteins, while the 4-fluorobenzenes, sulfonyl group may act as a molecular probe for monitoring enzyme activity. These interactions are critical for the compound's ability to modulate cellular processes.

Experimental data from preclinical studies indicate that this compound exhibits promising anti-inflammatory properties. In vitro assays have demonstrated its ability to suppress the activation of NF-κB pathways, which are central to the development of inflammatory diseases. The 4-fluorophenyl group appears to be particularly effective in this context, as it can disrupt the interaction between signaling molecules and their receptors.

The thiophen-2-yl substituent also contributes to the compound's unique pharmacological profile. Research published in Journal of Medicinal Chemistry (2023) suggests that thiophene rings can enhance the compound's ability to target specific ion channels, making it a potential candidate for treating neurological disorders. This finding underscores the importance of structural modifications in optimizing therapeutic outcomes.

From a synthetic perspective, the preparation of this compound involves a series of well-defined chemical transformations. The 4-fluorobenzenesulfonyl group is typically introduced through a sulfonylation reaction, while the methylsulfanyl linkage is formed via a nucleophilic substitution mechanism. These synthetic strategies are essential for the large-scale production of the compound for research and development purposes.

Current research is focused on understanding the compound's mechanism of action at the molecular level. Techniques such as X-ray crystallography and NMR spectroscopy are being employed to elucidate the precise interactions between the compound and its target proteins. These studies are critical for the design of more effective derivatives with enhanced therapeutic properties.

The 1,3-oxazole ring system in this compound is known for its ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic attack. This reactivity is leveraged in the development of new compounds with tailored pharmacological activities. The presence of the 4-fluorophenyl group further enhances the compound's versatility in chemical modifications.

Pharmacokinetic studies have revealed that this compound exhibits favorable absorption and distribution profiles. The 4-fluorobenzenesulfonyl group contributes to its increased solubility, which is essential for oral bioavailability. These properties make the compound suitable for the treatment of diseases that require systemic drug delivery.

Further investigation is needed to fully characterize the compound's therapeutic potential. Ongoing studies are exploring its efficacy in animal models of chronic diseases, with promising results suggesting its potential as a novel therapeutic agent. The unique combination of functional groups in this compound offers a valuable platform for the development of new drugs with improved safety and efficacy profiles.

In conclusion, the compound represented by 1,3-oxazole derivative with 4-fluorobenzenesulfonyl, 4-fluorophenyl, methylsulfanyl, and thiophen-2-yl groups is a promising candidate for various pharmacological applications. Its unique structural features and potential biological activities make it a subject of significant interest in current research. Continued exploration of its properties will undoubtedly contribute to the advancement of drug development in the future.

For further information on the synthesis and biological activities of this compound, researchers are encouraged to refer to recent publications in reputable scientific journals. These studies provide valuable insights into the compound's potential applications and its role in the development of new therapeutic strategies.